Cas no 1208518-95-9 ({1-(3-Chlorophenyl)-1H-pyrazol-4-ylmethyl}(methyl)amine Hydrochloride)

• Product Name: {1-(3-Chlorophenyl)-1H-pyrazol-4-ylmethyl}(methyl)amine Hydrochloride
• CAS No: 1208518-95-9
• MF: C₁₁H₁₃Cl₂N₃
• MW: 258.147020101547
• CID: 4577697
• Update Time: 2025-06-11

{1-(3-Chlorophenyl)-1H-pyrazol-4-ylmethyl}(methyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[1-(3-chlorophenyl)-1H-pyrazol-4-yl]methyl}(methyl)amine hydrochloride
• {1-(3-Chlorophenyl)-1H-pyrazol-4-ylmethyl}(methyl)amine Hydrochloride

• Inchi： 1S/C11H12ClN3.ClH/c1-13-6-9-7-14-15(8-9)11-4-2-3-10(12)5-11;/h2-5,7-8,13H,6H2,1H3;1H
• InChI Key： STVYCLWJVFVVEB-UHFFFAOYSA-N
• SMILES： C(C1C=NN(C2C=CC=C(Cl)C=2)C=1)NC.Cl

Additional information on {1-(3-Chlorophenyl)-1H-pyrazol-4-ylmethyl}(methyl)amine Hydrochloride

Comprehensive Overview of {1-(3-Chlorophenyl)-1H-pyrazol-4-ylmethyl}(methyl)amine Hydrochloride (CAS No. 1208518-95-9)

The compound {1-(3-Chlorophenyl)-1H-pyrazol-4-ylmethyl}(methyl)amine Hydrochloride (CAS No. 1208518-95-9) is a specialized chemical entity with significant relevance in pharmaceutical and agrochemical research. Its unique structural features, including the 3-chlorophenyl and pyrazole moieties, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and the latest trends surrounding its use in modern research.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and mechanism of action. Researchers often seek information on how the methylamine group and the hydrochloride salt form influence its solubility and bioavailability. Recent studies highlight its potential as a building block for small molecule inhibitors, particularly in the context of kinase modulation, a hot topic in drug discovery.

In the realm of agrochemical innovation, {1-(3-Chlorophenyl)-1H-pyrazol-4-ylmethyl}(methyl)amine Hydrochloride has garnered attention for its role in developing crop protection agents. The chlorophenyl group is known to enhance the compound's binding affinity to specific biological targets, making it a candidate for pest control formulations. This aligns with the growing demand for sustainable agriculture solutions, a trending topic in environmental science.

Another area of interest is the compound's physicochemical properties. Users often search for data on its melting point, solubility in organic solvents, and stability under various conditions. These parameters are critical for formulation scientists working on drug delivery systems or analytical method development. The hydrochloride salt form, in particular, is preferred for its improved handling characteristics and compatibility with industrial processes.

The rise of computational chemistry and AI-driven drug design has also brought CAS No. 1208518-95-9 into the spotlight. Researchers are leveraging molecular docking and QSAR models to predict its interactions with biological targets, a topic frequently queried in academic circles. This approach accelerates the identification of potential applications, reducing the need for extensive in vitro testing.

From a regulatory perspective, the compound's safety profile and environmental impact are common search queries. While it is not classified as a hazardous material, proper handling protocols are essential to ensure workplace safety. The 3-chlorophenyl group, for instance, necessitates careful consideration during waste disposal to minimize ecological footprints—a concern echoed in green chemistry initiatives.

In summary, {1-(3-Chlorophenyl)-1H-pyrazol-4-ylmethyl}(methyl)amine Hydrochloride (CAS No. 1208518-95-9) represents a versatile scaffold with broad applicability in life sciences and material innovation. Its integration into cutting-edge research areas like precision medicine and sustainable agrochemicals underscores its enduring relevance. As scientific inquiries evolve, this compound will likely remain a focal point for advancements in molecular design and industrial applications.